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Compound of Interest

Compound Name: Ethyl octanoate

Cat. No.: B045983

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethyl octanoate in
fragrance and perfume formulations. Detailed protocols for experimental evaluation are
included to assist researchers in the development of new scented products.

Ethyl octanoate, also known as ethyl caprylate, is a fatty acid ester with the chemical formula
CH3(CH2)6eCOOCH2CHes.[1] It is a colorless liquid that is naturally present in many fruits, such
as apples, bananas, and pineapples, as well as in alcoholic beverages like wine and brandy.[2]
[3][4] Its characteristic fruity and floral aroma makes it a valuable ingredient in the fragrance
and perfume industry for the creation of synthetic fruity scents.[2][5]

Olfactory Profile and Applications

Ethyl octanoate possesses a multifaceted scent profile, primarily characterized by sweet,
fruity, and waxy notes. Its aroma is often described as reminiscent of pineapple, apricot, and
pear, with underlying hints of wine and brandy.[3][6][7] This versatile scent profile allows for its
use in a wide range of fragrance applications.

Key Olfactory Characteristics:

» Fruity: Dominant notes of pineapple, apricot, and pear.
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o Sweet: Adds a sugary, ripe fruit character.

e Waxy: Contributes a subtle, fatty nuance.

o Winey/Brandy-like: Provides a sophisticated, fermented fruit undertone.[3]
Common Applications in Fragrance Formulations:

» Fruity Accords: A key component in creating realistic and juicy fruit fragrances, especially for
apple, pineapple, and other tropical scents.[7]

o Floral Bouquets: Used to add a fruity nuance and lift to floral compositions.
e Gourmand Fragrances: Enhances the sweet and edible aspects of gourmand perfumes.

» Alcoholic Beverage Scents: Contributes to the characteristic aroma of brandy, rum, and
wine-inspired fragrances.[7]

Ethyl octanoate is typically used as a top to middle note in the fragrance pyramid, contributing
to the initial impression and the heart of the scent. Its moderate evaporation rate allows it to
bridge the volatile top notes with the more tenacious middle notes.

Physicochemical Properties

A summary of the key physicochemical properties of ethyl octanoate is presented in the table
below. This data is essential for formulation development, stability testing, and safety
assessment.
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Property Value Reference
Molecular Formula C10H2002 [1]
Molecular Weight 172.27 g/mol [8]
Appearance Colorless liquid [9]
Boiling Point 208 °C (406 °F; 481 K) [1]
Melting Point -48 °C (-54 °F; 225 K) [1]
Vapor Pressure 0.2 mbar at 20 °C [1]
Solubility in Water 70.1 mg/L [1]
Solubility in Ethanol Soluble [6]
Flash Point 79 °C (174 °F; 352 K) [1]

Up to 3.0% in fragrance
Recommended Usage Level
concentrate

Regulatory and Safety Information

Ethyl octanoate has been thoroughly evaluated for safety by the Research Institute for
Fragrance Materials (RIFM).[4] The International Fragrance Association (IFRA) has not issued
any specific restrictions on its use in fragrance formulations, indicating its favorable safety
profile for use in consumer products.[6] It is important to adhere to Good Manufacturing
Practices (GMP) and conduct appropriate safety assessments for the final fragrance
formulation.

Experimental Protocols

The following protocols provide detailed methodologies for incorporating and evaluating ethyl
octanoate in fragrance formulations.

Protocol for Fragrance Formulation and Compounding

This protocol outlines the steps for creating a fragrance concentrate containing ethyl
octanoate.
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Materials:

« Ethyl octanoate

o Other fragrance raw materials (essential oils, aroma chemicals)
o Perfumer's alcohol (95% ethanol)

e Glass beakers

 Digital scale (accurate to 0.019)

» Pipettes or droppers

e Glass stirring rods

e Amber glass bottles for storage

Procedure:

Formulation Design: Create a fragrance formula, specifying the percentage of each
ingredient, including ethyl octanoate.

e Weighing Ingredients: Accurately weigh each ingredient according to the formula using a
digital scale. It is recommended to start with the base notes, followed by the middle notes,
and finally the top notes.

» Blending: Combine the weighed ingredients in a glass beaker.

e Mixing: Gently stir the mixture with a glass rod until all components are fully dissolved and
the solution is homogeneous.

 Dilution (Optional): For evaluation purposes, the concentrate can be diluted in perfumer's
alcohol. A common starting dilution is 20% fragrance concentrate to 80% alcohol.

o Maceration: Store the fragrance concentrate or diluted perfume in a cool, dark place in a
sealed amber glass bottle for a period of 1 to 4 weeks. This allows the fragrance to mature
and the different notes to meld together.[10]
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« Filtration (Optional): If any sedimentation occurs after maceration, the perfume can be chilled
and then filtered to ensure clarity.

Experimental Setup

Prepare Fragrance Samples
(with Ethyl Octanoate)

Control Sample Accelerated Aging Samples Light Exposure Samples
(4°C, Dark) (40°C, Amber Bottles) (UV Light, Clear Bottles)

Time Points Time Points Time Points Time Points

Ev , 3 months)

Visual Inspection Olfactory Evaluation Instrumental Analysis
(Color, Clarity) (Scent Profile) (GC-MS, Optional)

Data Analysis|& Conclusion

Compare Aged Samples to Control

i

Assess Stability and Shelf-life
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Top Notes
(5-15 mins)
Citrus, Aromatic

Middle Notes (Heart)

(20-60 mins)
Floral, Fruity, Spicy
(Ethyl Octanoate)

Base Notes
(>6 hours)
Woody, Musky, Resinous

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045983#application-of-ethyl-octanoate-in-fragrance-
and-perfume-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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